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Compound of Interest

Compound Name: Acetoxime benzoate

Cat. No.: B2968106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Acetoxime benzoate (CAS No. 942-89-2). The following sections detail the compound's

properties, potential hazards, and recommended procedures for its safe use in a laboratory

setting. All quantitative data has been summarized in structured tables for ease of reference,

and key procedures are visualized through diagrams.

Chemical and Physical Properties
Acetoxime benzoate is a white to light yellow crystalline powder.[1] A summary of its key

physical and chemical properties is provided in the table below.

Property Value Source

Molecular Formula C₁₀H₁₁NO₂ [1][2][3]

Molecular Weight 177.2 g/mol [1][2][3]

Appearance
White to light yellow

powder/crystal
[1]

Melting Point 42 °C

Boiling Point 120 °C at 1.5 mmHg

CAS Number 942-89-2 [1][3][4]
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Safety and Hazard Information
Detailed hazard classification for Acetoxime benzoate is not readily available in the provided

search results.[1] However, based on information for similar oxime compounds and general

chemical safety principles, caution should be exercised when handling this substance. One

source indicates that it is irritating to the eyes, respiratory system, and skin.

For the related compound Acetoxime (CAS No. 127-06-0), the following hazards are identified:

Flammable solid.[5][6][7][8]

Causes serious eye damage.[5][7][8]

May cause an allergic skin reaction.[7]

Suspected of causing cancer.[7]

May cause drowsiness or dizziness.[7]

May cause damage to organs (blood) through prolonged or repeated exposure.[5][7]

Given these potential hazards for a closely related compound, it is prudent to handle

Acetoxime benzoate with a high degree of caution and to utilize appropriate personal

protective equipment.

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk when working with

Acetoxime benzoate.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5][7]

Avoid inhalation of dust.[5]
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Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[5][7]

Keep away from heat, sparks, and open flames.[5][6][7]

Ground and bond containers and receiving equipment to prevent static discharge.[5][6]

Wash hands thoroughly after handling.[7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store locked up.[6][7]

Store in a designated flammables area.[5]

Incompatible materials include strong oxidizing agents.[5]

Experimental Protocols
No specific experimental protocols for Acetoxime benzoate were found in the provided search

results. The following is a generalized workflow for handling a solid chemical like Acetoxime
benzoate in a laboratory setting.
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General Experimental Workflow for Handling Solid Chemicals
Preparation

- Review SDS
- Don appropriate PPE

Weighing
- Use fume hood or ventilated enclosure

- Tare balance with weigh boat

Proceed with caution

Dispensing
- Carefully transfer solid to reaction vessel

- Avoid creating dust

Transfer carefully

Reaction
- Conduct reaction in appropriate glassware

- Monitor reaction conditions

Initiate experiment

Work-up & Purification
- Follow established protocol

- Handle all waste appropriately

Upon completion

Clean-up
- Decontaminate glassware and work area
- Dispose of waste in labeled containers

Post-purification

Storage
- Store remaining chemical in a tightly sealed container

- Return to designated storage area

Final step

Click to download full resolution via product page

General workflow for handling solid chemicals.
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Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[5][6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[6][9] If irritation persists, seek medical attention.[9]

Inhalation: Move the exposed person to fresh air.[6][9] If breathing is difficult, give oxygen.[8]

If not breathing, give artificial respiration.[9] Seek medical attention.[9]

Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water.[6] Never give anything by

mouth to an unconscious person.[5][6] Seek immediate medical attention.[9]

First Aid Procedures for Acetoxime Benzoate Exposure

Type of Exposure

Immediate Action

Medical Attention

Eye Contact

Flush with water for 15 mins

Skin Contact

Remove clothing, wash with soap & water

Inhalation

Move to fresh air, provide oxygen if needed

Ingestion

Rinse mouth, do not induce vomiting

Seek IMMEDIATE medical attention Seek medical attention if irritation persists Seek medical attention Seek IMMEDIATE medical attention

Click to download full resolution via product page

First aid procedures for different exposure routes.
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Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[5]

Specific Hazards: Hazardous combustion products may include carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).[5] Containers may explode when heated.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][10]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation.[5]

Avoid dust formation.[5] Remove all sources of ignition.[5]

Environmental Precautions: Prevent product from entering drains or waterways.[5][11]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[5]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling Acetoxime benzoate:

Eye/Face Protection: Tight-sealing safety goggles.[5]

Skin Protection: Impervious gloves and protective clothing to prevent skin contact.[5]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Biological Pathways and Experimental Data
There is no information in the provided search results regarding specific biological signaling

pathways for Acetoxime benzoate. The focus of the available literature is on its chemical

properties and safety handling. Similarly, no specific experimental protocols beyond general

handling were identified.
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Disclaimer
This document is intended as a guide for trained professionals and should not be considered a

substitute for a comprehensive risk assessment. Always consult the most up-to-date Safety

Data Sheet (SDS) from the supplier before handling this chemical. All users should be trained

in proper laboratory techniques and emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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